Cas no 41546-41-2 (L-Ribopyranose (9CI))

L-Ribopyranose (9CI) structure
L-Ribopyranose (9CI) structure
Product Name:L-Ribopyranose (9CI)
CAS No:41546-41-2
MF:C5H10O5
MW:150.129902362823
CID:927081
PubChem ID:11008084
Update Time:2025-04-19

L-Ribopyranose (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Ribopyranose (9CI)
    • 41546-41-2
    • SCHEMBL8604041
    • d(-)-arabinose
    • CHEBI:47010
    • L-ribopyranose
    • L-Ribopyranose(9ci)
    • (3S,4S,5S)-tetrahydro-2H-pyran-2,3,4,5-tetrol
    • Q27120756
    • AKOS015961496
    • AC-13956
    • Inchi: 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5?/m0/s1
    • InChI Key: SRBFZHDQGSBBOR-OWMBCFKOSA-N
    • SMILES: O1C[C@@H]([C@@H]([C@@H](C1O)O)O)O

Computed Properties

  • Exact Mass: 150.05282342g/mol
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 90.2Ų
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